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Compound of Interest

Compound Name: Glycine-d5

Cat. No.: B027879

This guide provides essential safety and logistical information for the proper disposal of
Glycine-d5, ensuring the safety of laboratory personnel and environmental protection. The
following procedures are based on established safety data sheets and general chemical waste
guidelines.

Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Glycine-d5 with appropriate care.
This compound is known to cause skin and serious eye irritation, and may also cause
respiratory irritation.[1] Always consult your institution's specific safety protocols and the
material's Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Use safety goggles or glasses with side shields.

A lab coat is mandatory.

If there is a risk of dust or aerosol generation, use a respirator.

Engineering Controls:
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 All handling and preparation for disposal should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

Quantitative Hazard Data

The following table summarizes the key hazard information for Glycine-d5.

Hazard o
e GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [1]
. L Causes serious eye
Serious Eye Irritation H319 o [1]
Irritation

Specific target organ _
o ] May cause respiratory
toxicity — single H335 o
irritation
exposure

Step-by-Step Disposal Protocol

The recommended method for the disposal of Glycine-d5 is through a licensed chemical waste
disposal service.[2] Do not dispose of this chemical down the drain or in regular solid waste.[3]

1. Waste Collection:

o Collect waste Glycine-d5 in a designated, clearly labeled, and sealable container suitable
for hazardous chemical waste.[2]

« If dealing with a spill, carefully sweep up the solid material, taking precautions to avoid
generating dust.[2]

2. Labeling and Storage:

o Label the waste container clearly as "Hazardous Waste: Glycine-d5". Include the chemical
formula (C2DsNO:z) and any other information required by your institution.
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o Store the sealed container in a designated, secure hazardous waste accumulation area. This
area should be accessible only to authorized personnel.[2]

3. Arrange for Professional Disposal:

» Contact your institution’s Environmental Health and Safety (EHS) department or a certified
chemical waste disposal contractor to schedule a pickup.[2]

e Provide the disposal service with a complete description of the waste, including its name and
known hazards.

4. Documentation:

e Maintain a record of the waste generated, including the quantity and date of disposal, in
accordance with your institution's and local regulations.

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of Glycine-d5.
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[Start: Glycine-d5 Waste Generated]
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(Gloves, Goggles, Lab Coat)
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in Labeled Container

Potential Event

Step 3: Store Securely
in Waste Area

Clean Spill Following . .
SDS Guidelines Step 4: Contact EHS for Pickup

Step 5: Document Waste Disposal

[ End: Professional Disposal Complete ]

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Glycine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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